Cas no 2418667-71-5 (tert-butyl N-{5-azido-2-methyl-3-(piperazin-1-yl)methylphenyl}carbamate)
tert-butyl N-{5-azido-2-methyl-3-(piperazin-1-yl)methylphenyl}carbamate Chemical and Physical Properties
Names and Identifiers
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- EN300-26628083
- 2418667-71-5
- tert-butyl N-{5-azido-2-methyl-3-[(piperazin-1-yl)methyl]phenyl}carbamate
- tert-butyl N-{5-azido-2-methyl-3-(piperazin-1-yl)methylphenyl}carbamate
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- Inchi: 1S/C17H26N6O2/c1-12-13(11-23-7-5-19-6-8-23)9-14(21-22-18)10-15(12)20-16(24)25-17(2,3)4/h9-10,19H,5-8,11H2,1-4H3,(H,20,24)
- InChI Key: WVBVPNCZUJFXDT-UHFFFAOYSA-N
- SMILES: O(C(NC1=CC(=CC(=C1C)CN1CCNCC1)N=[N+]=[N-])=O)C(C)(C)C
Computed Properties
- Exact Mass: 346.21172409g/mol
- Monoisotopic Mass: 346.21172409g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 494
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 68Ų
tert-butyl N-{5-azido-2-methyl-3-(piperazin-1-yl)methylphenyl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26628083-1g |
tert-butyl N-{5-azido-2-methyl-3-[(piperazin-1-yl)methyl]phenyl}carbamate |
2418667-71-5 | 1g |
$0.0 | 2023-08-31 | ||
| Enamine | EN300-26628083-1.0g |
tert-butyl N-{5-azido-2-methyl-3-[(piperazin-1-yl)methyl]phenyl}carbamate |
2418667-71-5 | 95.0% | 1.0g |
$0.0 | 2025-03-20 |
tert-butyl N-{5-azido-2-methyl-3-(piperazin-1-yl)methylphenyl}carbamate Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on tert-butyl N-{5-azido-2-methyl-3-(piperazin-1-yl)methylphenyl}carbamate
Research Brief on tert-butyl N-{5-azido-2-methyl-3-(piperazin-1-yl)methylphenyl}carbamate (CAS: 2418667-71-5)
The compound tert-butyl N-{5-azido-2-methyl-3-(piperazin-1-yl)methylphenyl}carbamate (CAS: 2418667-71-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.
Recent studies have highlighted the role of tert-butyl N-{5-azido-2-methyl-3-(piperazin-1-yl)methylphenyl}carbamate as a versatile intermediate in the synthesis of biologically active molecules. The presence of both an azido group and a piperazine moiety in its structure makes it a valuable scaffold for click chemistry and further derivatization. Researchers have successfully utilized this compound in the development of targeted drug delivery systems and as a precursor for novel protease inhibitors.
In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed as a key building block in the synthesis of small-molecule inhibitors targeting the SARS-CoV-2 main protease. The researchers demonstrated that derivatives of this compound exhibited promising inhibitory activity, with IC50 values in the low micromolar range. This finding underscores its potential in antiviral drug development.
Another significant application of this compound lies in its use as a photoaffinity labeling probe. The azido group allows for efficient cross-linking with biological targets upon UV irradiation, enabling researchers to study protein-ligand interactions with high precision. Recent work in Chemical Communications has demonstrated its utility in mapping the binding sites of various enzymes, providing valuable insights for structure-based drug design.
From a synthetic chemistry perspective, several novel routes for the preparation of tert-butyl N-{5-azido-2-methyl-3-(piperazin-1-yl)methylphenyl}carbamate have been reported in the past year. These methods emphasize improved yield and purity while reducing the number of synthetic steps. Particularly noteworthy is a recent green chemistry approach that utilizes microwave-assisted synthesis, as described in Organic Process Research & Development.
Looking ahead, researchers are exploring the potential of this compound in the development of PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation technologies. Its structural features make it an attractive candidate for linker design in these emerging therapeutic modalities. Preliminary results from ongoing studies suggest promising applications in oncology and neurodegenerative diseases.
In conclusion, tert-butyl N-{5-azido-2-methyl-3-(piperazin-1-yl)methylphenyl}carbamate (CAS: 2418667-71-5) represents a valuable chemical tool with diverse applications in medicinal chemistry and chemical biology. Its unique structural features and demonstrated biological activity make it a compound of significant interest for future research and drug development efforts.
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